3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15BrN4O3S
• Molecular Weight: 447.3 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15BrN4O3S/c1-24-13-8-11(9-14(25-2)15(13)26-3)17-22-23-16(20-21-18(23)27-17)10-5-4-6-12(19)7-10/h4-9H,1-3H3
• InChI Key: GFOHMHXGZPRMDK-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br

Description

3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of triazolo-thiadiazole derivatives and has been studied for its various biological activities.

Mechanism of Action

The exact mechanism of action of 3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase. It has also been shown to exhibit antioxidant activity and to reduce lipid peroxidation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a lead compound for the development of new anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to prepare solutions for in vitro studies.

Future Directions

There are several future directions for the study of 3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One possible direction is to study its potential as a therapeutic agent for the treatment of fungal and bacterial infections. Another direction is to study its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties for drug development.
Conclusion:
In conclusion, 3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in drug development. Its various biological activities and mechanisms of action make it an attractive target for further research. However, more studies are needed to fully understand its pharmacological properties and to optimize its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the commonly used methods involves the reaction of 3-bromobenzyl bromide with 3,4,5-trimethoxyphenyl hydrazine to form the corresponding hydrazone, which is then cyclized with thiocarbohydrazide in the presence of acetic acid.

Scientific Research Applications

3-(3-Bromophenyl)-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its various biological activities. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its antifungal, antibacterial, and antiviral activities.